Cas no 873792-86-0 (7H-Pyrrolo[2,3-d]pyrimidin-2-amine,4,5-dichloro-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidin-2-amine,4,5-dichloro-
• CAS No: 873792-86-0
• MF: C₆H₄Cl₂N₄
• MW: 203.028758049011
• CID: 709562
• PubChem ID: 11506669
• Update Time: 2025-04-19

7H-Pyrrolo[2,3-d]pyrimidin-2-amine,4,5-dichloro- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidin-2-amine,4,5-dichloro-
• 4,5-DICHLORO-1H-PYRROLO[2,3-D]PYRIMIDIN-2-AMINE
• 4,5-dichloro-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• DTXSID80467713
• 873792-86-0

• Inchi： 1S/C6H4Cl2N4/c7-2-1-10-5-3(2)4(8)11-6(9)12-5/h1H,(H3,9,10,11,12)
• InChI Key： PCVVGPYKRWHBKE-UHFFFAOYSA-N
• SMILES： ClC1=CNC2C1=C(N=C(N)N=2)Cl

Computed Properties

• Exact Mass: 201.9813015g/mol
• Monoisotopic Mass: 201.9813015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.9
• Topological Polar Surface Area: 67.6Ų